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Compound of Interest

Compound Name: Methiocarb

Cat. No.: B1676386 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Methiocarb. The following procedural guidance

outlines personal protective equipment (PPE) requirements, safe handling protocols, and

disposal plans to ensure a secure laboratory environment.

Methiocarb is a carbamate pesticide that functions as an acetylcholinesterase inhibitor.[1][2] It

is classified as highly toxic and presents a significant hazard if not handled correctly.[3][4] Acute

effects of exposure are consistent with other carbamates and can include salivation,

lacrimation, vomiting, diarrhea, muscular tremors, and convulsions.[5][6]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure through skin contact,

inhalation, or ingestion. Over 90% of chemical exposure occurs through the skin.[7] The

following table summarizes the required PPE for handling Methiocarb.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant, unlined,

elbow-length gloves (e.g.,

nitrile, butyl, neoprene).[5][7][8]

Prevents skin absorption,

which is a primary route of

exposure. Elbow-length gloves

protect wrists and prevent

pesticides from running down

sleeves into gloves.[8]

Body Protection

Cotton overalls buttoned to the

neck and wrist, or a chemical-

resistant suit.[5] A chemical-

resistant apron should be worn

when mixing, loading, or

cleaning equipment.[8]

Protects skin from spills and

splashes. Overalls should be

worn over regular work

clothes.[8]

Respiratory Protection

A disposable dust face mask

covering the mouth and nose

is required when handling

powder or creating dust.[5] For

situations with a high risk of

inhalation, a NIOSH/MSHA

approved respirator is

necessary.[8][9]

Prevents inhalation of toxic

dust particles, which poses a

high risk, especially during

mixing and loading of powder

formulations.[5]

Eye and Face Protection

Safety glasses with side and

brow shields, chemical safety

goggles, or a full-face shield.

[5][8][10]

Protects eyes and face from

splashes of liquid formulations

or contact with dust. A face

shield can be worn over

goggles for enhanced

protection.[8]

Footwear Chemical-resistant boots.[10]

Leather or fabric shoes are not

appropriate as they can absorb

and retain the chemical.[7][10]

Important: Contaminated clothing and PPE should be removed immediately and washed before

reuse.[11][12] Always wash hands and face thoroughly after handling Methiocarb.
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Quantitative Toxicity Data
The following table summarizes key toxicological data for Methiocarb. A Margin of Exposure

(MOE) of 100 or more, based on animal data, is generally considered an acceptable risk.[5]

Metric Value Species Notes

Acute Oral LD50 9 - 135 mg/kg bw Rat
Moderate to high

toxicity.[5]

Acute Dermal LD50 > 2000 mg/kg bw Rat, Rabbit Low toxicity.[5][13]

Acute Inhalation LC50 433 - 1208 mg/m³ Rat
Moderate toxicity (4-

hour exposure).[5]

Acceptable Daily

Intake (ADI)
0.002 mg/kg bw Human

Based on a 2-year

dietary study in dogs.

[6]

Acute Reference

Dose (ARfD)
0.03 mg/kg bw Human

Based on

developmental toxicity

studies in rats and

rabbits.[6]

NOAEL (Chronic

Feeding)
0.125 mg/kg/day Dog

No-Observed-

Adverse-Effect Level

for cholinesterase

inhibition.[13]

NOAEL (Chronic

Feeding)
3.35 mg/kg/day Rat

No-Observed-

Adverse-Effect Level

for cholinesterase

inhibition.[13]

Experimental Protocol: Residue Analysis in Water
A field sampling and analysis method has been established for determining Methiocarb
residues in surface water, which can be adapted for laboratory use.[14][15]

Objective: To quantify Methiocarb concentration in an aqueous sample.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1676386?utm_src=pdf-body
https://www.apvma.gov.au/sites/default/files/publication/26881-2017_methiocarb_supplementary_ohs_report_4-may-17-final.doc
https://www.apvma.gov.au/sites/default/files/publication/26881-2017_methiocarb_supplementary_ohs_report_4-may-17-final.doc
https://www.apvma.gov.au/sites/default/files/publication/26881-2017_methiocarb_supplementary_ohs_report_4-may-17-final.doc
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91024T5Y.TXT
https://www.apvma.gov.au/sites/default/files/publication/26881-2017_methiocarb_supplementary_ohs_report_4-may-17-final.doc
https://guidelines.nhmrc.gov.au/australian-drinking-water-guidelines/part-5/physical-chemical-characteristics/methiocarb
https://guidelines.nhmrc.gov.au/australian-drinking-water-guidelines/part-5/physical-chemical-characteristics/methiocarb
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91024T5Y.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91024T5Y.TXT
https://www.benchchem.com/product/b1676386?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/jf010540v
https://pubmed.ncbi.nlm.nih.gov/11743751/
https://www.benchchem.com/product/b1676386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Sample Preparation: Acidify the water sample with a 0.001 M acetic acid solution to minimize

hydrolysis of Methiocarb.[14] If particulate matter is present, use a 1-μm glass fiber filter to

prevent clogging.[14]

Solid Phase Extraction (SPE):

Use a C-18 extraction disk to preconcentrate the sample.[14]

Transfer the acidified sample to the extraction apparatus reservoir.

Maintain a flow rate of 50-100 mL/min.[14]

After extraction, dry the SPE disk by drawing air through it for 5 minutes.[14]

Elution: Extract the Methiocarb from the disk using methanol.[14][15]

Analysis:

Analyze the methanol extract using reversed-phase high-performance liquid

chromatography (HPLC).[14][15]

Use a methanol/water mobile phase.[14][15]

Detect Methiocarb by ultraviolet (UV) absorption at 223 nm.[14][15]

Quantification: Quantify the concentration using calibration standards. This method has an

estimated limit of detection of 0.23 ng/mL.[14][15]

Operational Workflow and Disposal Plan
The following diagrams illustrate the necessary procedural steps for safely handling

Methiocarb in a laboratory setting.
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Methiocarb Handling Workflow
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Caption: Procedural workflow for safe handling of Methiocarb.

Disposal Plan
Proper disposal of Methiocarb and associated waste is critical to prevent environmental

contamination. Methiocarb is very toxic to aquatic life with long-lasting effects.[3]

Unused Product: Do not dispose of with household garbage or allow the product to reach the

sewage system.[3] Unused quantities of pesticides should be handled by a licensed

industrial waste service or returned to the supplier if possible.[16]

Contaminated Materials: Absorbent materials used for spills, empty containers, and

disposable PPE should be collected in properly labeled, sealed containers for disposal.[12]

Disposal Method: The recommended disposal procedure for carbamate pesticides is high-

temperature incineration in a facility with appropriate effluent gas cleaning devices.[2][16]

Containers: Empty containers should be punctured to prevent reuse and disposed of in a

local authority landfill if incineration is not available.[17] Empty bags and products should not

be burned in open air.[17]

Regulations: All disposal must be made according to official national and local regulations.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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